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Compound of Interest

Compound Name: 4-Vinylphenol-d4

Cat. No.: B12372730 Get Quote

Disclaimer: This technical guide provides a comprehensive overview of the physical and

chemical stability of 4-Vinylphenol. The stability data and characteristics for the deuterated

analog, 4-Vinylphenol-d4, are not readily available in public literature. However, the

substitution of hydrogen with deuterium is generally considered to have a minimal impact on

the overall chemical stability of a molecule. Therefore, the information presented herein for 4-

Vinylphenol is expected to be largely applicable to 4-Vinylphenol-d4. Researchers should,

nevertheless, validate these assumptions through appropriate experimental testing for their

specific applications.

Introduction
4-Vinylphenol, also known as 4-hydroxystyrene, is a phenolic compound of significant interest

in various fields, including the production of polymers and as a flavoring agent.[1] Its

deuterated form, 4-Vinylphenol-d4, serves as a valuable internal standard in analytical and

metabolic studies. Understanding the physical and chemical stability of this compound is

paramount for ensuring accurate experimental results, determining appropriate storage

conditions, and defining its shelf-life. This guide summarizes the known physical and chemical

properties, outlines potential degradation pathways, and provides generalized experimental

protocols for stability assessment.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-Vinylphenol. This

data is essential for the proper handling, storage, and use of the compound in a research
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setting.

Property Value Reference

Molecular Formula C₈H₈O [2][3]

Molar Mass 120.15 g/mol [2][3]

Appearance
Clear colorless to orange liquid

or white sublimable solid

Melting Point 73 °C

Boiling Point 189 °C @ 760 mmHg

Solubility

Slightly miscible with water.

Soluble in Chloroform

(Sparingly) and DMSO

(Slightly).

Sensitivity Light Sensitive, Hygroscopic

Storage and Handling
Proper storage and handling are critical to maintain the integrity of 4-Vinylphenol-d4. Based

on the available data for 4-Vinylphenol, the following conditions are recommended:

Storage Temperature: Store in a tightly closed container in a dry, cool, and well-ventilated

place. For maintaining product quality, refrigeration is recommended. Some suppliers

recommend storage under an inert gas (nitrogen or argon) at 2-8°C.

Light Exposure: The compound is light-sensitive and should be stored in a light-resistant

container.

Moisture: 4-Vinylphenol is hygroscopic and should be protected from moisture. Storage

under an inert, dry atmosphere is advisable.

Incompatible Materials: Avoid contact with strong oxidizing agents.
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Handling: Use personal protective equipment, including gloves and safety goggles, to

prevent skin and eye contact. Ensure adequate ventilation to avoid inhalation of vapors. Use

non-sparking tools and take precautions against electrostatic discharge.

Potential Degradation Pathways
The chemical structure of 4-Vinylphenol, containing both a vinyl group and a phenolic hydroxyl

group, makes it susceptible to several degradation pathways. The primary routes of

degradation are likely to be polymerization, oxidation, and light-induced reactions.

Polymerization: The vinyl group can undergo polymerization, especially in the presence of

heat, light, or radical initiators. This can lead to the formation of poly(4-vinylphenol).

Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can lead to the

formation of colored quinone-type structures. This process can be accelerated by air

(oxygen), light, and the presence of metal ions.

Light-Induced Degradation: As a light-sensitive compound, exposure to UV radiation can

promote both polymerization and oxidation reactions.
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A comprehensive stability testing program is essential to understand the degradation profile of

4-Vinylphenol-d4. This involves subjecting the compound to various stress conditions and

analyzing the formation of degradation products over time.

Forced Degradation Studies
Forced degradation, or stress testing, is performed to identify the likely degradation products

and to establish the intrinsic stability of the molecule. This helps in developing and validating a

stability-indicating analytical method.

Stress Conditions:

Acidic Hydrolysis: Treat the sample with a dilute acid (e.g., 0.1 N HCl) at an elevated

temperature (e.g., 60 °C).

Basic Hydrolysis: Treat the sample with a dilute base (e.g., 0.1 N NaOH) at an elevated

temperature (e.g., 60 °C).

Oxidation: Expose the sample to an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

Thermal Degradation: Expose the solid or a solution of the sample to high temperatures

(e.g., 80 °C).

Photostability: Expose the sample to light according to ICH Q1B guidelines.

Analytical Methodology
A stability-indicating analytical method is one that can accurately and precisely measure the

decrease in the active ingredient concentration and the increase in the concentration of

degradation products. High-Performance Liquid Chromatography (HPLC) is a commonly used

technique for this purpose.

Example HPLC Method:

Column: A reversed-phase C18 column is typically suitable for separating phenolic

compounds.
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Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid

in water) and an organic solvent (e.g., acetonitrile or methanol) is often employed.

Detection: UV detection at a wavelength where 4-Vinylphenol and its potential degradation

products have significant absorbance. A photodiode array (PDA) detector is useful for

obtaining spectral information of the peaks.

Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (LC-MS) is

highly recommended for the identification and structural elucidation of degradation products.

Long-Term Stability Studies
Long-term stability studies are conducted under recommended storage conditions to establish

the shelf-life of the product.

Storage Conditions: Store samples at the recommended temperature and humidity (e.g., 2-8

°C).

Testing Frequency: Analyze the samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24

months).

Parameters to be Tested: Appearance, assay of 4-Vinylphenol-d4, and quantification of any

degradation products.
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Experimental Workflow for Stability Testing
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Conclusion
While specific stability data for 4-Vinylphenol-d4 is not extensively documented, a

comprehensive understanding of its non-deuterated counterpart, 4-Vinylphenol, provides a

strong foundation for its handling, storage, and stability assessment. The compound is

sensitive to light, heat, and oxygen, with polymerization and oxidation being the most probable

degradation pathways. A robust stability testing program, employing techniques such as HPLC-

UV/MS, is crucial for determining its shelf-life and ensuring the integrity of research data.

Researchers are strongly encouraged to perform their own stability studies under their specific

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12372730?utm_src=pdf-body
https://www.benchchem.com/product/b12372730?utm_src=pdf-custom-synthesis
https://www.chemicalbull.com/products/4-vinyl-phenol
https://www.chembk.com/en/chem/4-Vinylphenol
https://en.wikipedia.org/wiki/4-Vinylphenol
https://www.benchchem.com/product/b12372730#physical-and-chemical-stability-of-4-vinylphenol-d4
https://www.benchchem.com/product/b12372730#physical-and-chemical-stability-of-4-vinylphenol-d4
https://www.benchchem.com/product/b12372730#physical-and-chemical-stability-of-4-vinylphenol-d4
https://www.benchchem.com/product/b12372730#physical-and-chemical-stability-of-4-vinylphenol-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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